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Compound of Interest

Compound Name: 3-Isopropyl-4-methoxyaniline

Cat. No.: B1340655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Isopropyl-4-methoxyaniline is a substituted aniline that holds potential as a versatile

building block in organic synthesis. Its structure, featuring an isopropyl group ortho to the

amino functionality and a methoxy group in the para position, provides a unique combination of

steric and electronic properties. These characteristics make it a valuable precursor for the

synthesis of a variety of complex organic molecules, particularly in the fields of medicinal

chemistry and materials science. While detailed experimental data for this specific compound is

limited, its structural similarity to other substituted anilines allows for the extrapolation of its

synthetic utility. This document provides an overview of its potential applications and

generalized protocols for its use.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Isopropyl-4-methoxyaniline is

presented below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1340655?utm_src=pdf-interest
https://www.benchchem.com/product/b1340655?utm_src=pdf-body
https://www.benchchem.com/product/b1340655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 91251-42-2 [1]

Molecular Formula C₁₀H₁₅NO [1]

Molecular Weight 165.23 g/mol [1]

Appearance Liquid [1]

Purity 96% [1]

Synonyms

4-amino-2-isopropylanisole, 4-

Methoxy-3-(propan-2-

yl)aniline, 4-methoxy-3-propan-

2-ylaniline

[1]

Predicted Spectroscopic Data
While experimental spectroscopic data for 3-Isopropyl-4-methoxyaniline is not readily

available, predicted data for the closely related isomer, 2-Isopropyl-4-methoxyaniline, can

provide a useful reference for characterization.[2]

Predicted ¹H NMR Data (CDCl₃, 400 MHz)[2]

Chemical Shift (ppm) Multiplicity Assignment

~6.8 Doublet Aromatic C6-H

~6.7 Doublet Aromatic C3-H

~6.6 Doublet of Doublets Aromatic C5-H

~3.75 Singlet -OCH₃

~3.3 Septet -CH(CH₃)₂

~1.2 Doublet -CH(CH₃)₂

Predicted ¹³C NMR Data (CDCl₃, 100 MHz)[2]
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Chemical Shift (ppm) Assignment

~152.0 Aromatic C4-OCH₃

~140.0 Aromatic C1-NH₂

~135.0 Aromatic C2-CH(CH₃)₂

~117.0 Aromatic C6-H

~115.0 Aromatic C3-H

~113.0 Aromatic C5-H

~55.5 -OCH₃

~28.0 -CH(CH₃)₂

~22.5 -CH(CH₃)₂

Applications in Organic Synthesis
Based on the reactivity of analogous substituted anilines, 3-Isopropyl-4-methoxyaniline is

anticipated to be a valuable intermediate in the synthesis of various organic compounds,

particularly heterocyclic structures with potential biological activity.

Synthesis of Heterocyclic Compounds
Substituted anilines are common precursors for the synthesis of a wide range of nitrogen-

containing heterocycles.[3][4] The amino group of 3-Isopropyl-4-methoxyaniline can act as a

nucleophile in condensation reactions with various electrophiles to form heterocycles such as

quinolines, quinazolines, and benzimidazoles.[5] These core structures are prevalent in many

pharmaceutical agents.[6][7]

General Workflow for Heterocycle Synthesis
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3-Isopropyl-4-methoxyaniline

Condensation Reaction

Electrophilic Partner
(e.g., dicarbonyl, α-haloketone)

Cyclization Heterocyclic Product
(e.g., Quinolines, Benzimidazoles)

3-Isopropyl-4-methoxyaniline
(Starting Material)

Multi-step Synthesis

Reaction with various reagents

Intermediate Scaffolds

Formation of key bonds

Final API Structure

Further functionalization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyaniline in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340655#use-of-3-isopropyl-4-methoxyaniline-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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